The molecule's structure suggests potential for development as a ligand for metal complexes. The carboxylic acid group can participate in coordination with metal centers, while the cyano and fluoro substituents can influence the electronic properties and binding affinity. Research on similar molecules has shown promise in areas like catalysis and medicinal chemistry [, ].
2-CFPMBA could be a useful intermediate or building block in organic synthesis. The presence of reactive functional groups (carboxylic acid, cyano, fluoro) allows for further chemical transformations to generate more complex molecules. Scientific literature contains examples of utilizing similar molecules with these functional groups for organic synthesis [, ].
Aromatic carboxylic acids are known for their ability to self-assemble into various supramolecular structures. 2-CFPMBA might hold potential for applications in material science due to the combination of its rigid aromatic core and functional groups. Research on related aromatic carboxylic acids explores their use in liquid crystals and organic electronics [, ].